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Compound of Interest

Compound Name: GSK143

Cat. No.: B612048

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the recommended
procedures for the proper disposal of GSK143, a spleen tyrosine kinase (Syk) inhibitor. In the
absence of specific disposal protocols from the manufacturer, the following procedures are
based on established best practices for the disposal of research-grade chemicals.

Hazard Profile and Safety Precautions

While a comprehensive toxicological profile for GSK143 is not readily available, it should be
handled as a potentially hazardous substance. Standard laboratory safety protocols should be
strictly followed. This includes the use of personal protective equipment (PPE), such as safety
glasses, chemical-resistant gloves, and a laboratory coat. All handling of GSK143 should be
conducted in a well-ventilated area or a chemical fume hood to minimize the risk of inhalation.

Quantitative Data for GSK143

The following table summarizes the key quantitative data for GSK143, compiled from various
suppliers.[1][2][3]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b612048?utm_src=pdf-interest
https://www.benchchem.com/product/b612048?utm_src=pdf-body
https://www.benchchem.com/product/b612048?utm_src=pdf-body
https://www.benchchem.com/product/b612048?utm_src=pdf-body
https://www.benchchem.com/product/b612048?utm_src=pdf-body
https://www.benchchem.com/product/b612048?utm_src=pdf-body
https://www.rndsystems.com/products/gsk-143_6362
https://www.targetmol.com/compound/gsk143
https://www.tocris.com/products/gsk-143_6362
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Weight 342.403 g/mol (free base)[2]

415.32 g/mol (dihydrochloride salt)[1][3]

Molecular Formula C17H22N602[2]

CAS Number 1240390-27-5 (free base)[2]

2341796-81-2 (dihydrochloride salt)[1]

Purity =>98%[1][3]
Solubility Soluble to 100 mM in water and DMSO[1]
Storage Temperature -20°C[1]

Step-by-Step Disposal Protocol

The proper disposal of GSK143 and associated materials must adhere to local, state, and
federal regulations. It is imperative to consult your institution's Environmental Health and Safety
(EHS) department for specific guidelines.

1. Unused or Expired GSK143 (Solid Form):

e Do not dispose of solid GSK143 in the regular trash.

e The original container with the unused or expired product should be securely sealed.

e Place the sealed container in a designated and clearly labeled hazardous waste receptacle.
2. GSK143 Solutions:

e Do not pour solutions containing GSK143 down the drain.

o Collect all solutions in a dedicated, sealed, and clearly labeled hazardous waste container.

e The waste container must be chemically compatible with the solvent used to prepare the
solution.
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3. Contaminated Materials:

o All materials that have come into direct contact with GSK143, including pipette tips, tubes,
gloves, and absorbent paper, are considered contaminated.

o Collect these materials in a designated hazardous waste bag or container.

o The container must be clearly labeled as "Hazardous Waste" and should specify "GSK143
contaminated materials."

4. Decontamination of Glassware and Equipment:

e Thoroughly rinse any glassware or equipment that has been in contact with GSK143 with a
suitable solvent (e.g., ethanol or acetone).

e Collect the initial solvent rinse as hazardous waste.

» Following the initial solvent rinse, perform a triple rinse with water. The disposal of the water
rinsate should be in accordance with your institution's EHS guidelines.

5. Waste Storage and Collection:
o Store all hazardous waste containers in a designated, secure, and well-ventilated area.
o Ensure that the storage area is away from incompatible materials.

o Arrange for the collection of the hazardous waste by your institution's EHS department or a
licensed hazardous waste disposal contractor.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
GSK143 and related materials.
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Caption: Decision workflow for the proper disposal of GSK143 and associated contaminated

materials.

This guidance is intended to supplement, not replace, the specific protocols and regulations
established by your institution's Environmental Health and Safety department. Always prioritize
institutional and regulatory compliance in all waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of GSK143].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612048#gsk143-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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